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For Researchers, Scientists, and Drug Development Professionals

Introduction

MAX-40279 hydrochloride is a potent, orally bioavailable small molecule inhibitor targeting
both FMS-like tyrosine kinase 3 (FLT3) and fibroblast growth factor receptors (FGFR).[1][2]
Aberrant signaling through these receptor tyrosine kinases is a known driver in various
malignancies, most notably Acute Myeloid Leukemia (AML), where FLT3 mutations are
prevalent and associated with poor prognosis.[2][3] By dually inhibiting FLT3 and FGFR, MAX-
40279 presents a promising therapeutic strategy to overcome resistance mechanisms
observed with single-target FLT3 inhibitors.[2]

These application notes provide detailed protocols for assessing the in vitro efficacy of MAX-
40279 hydrochloride on cancer cell viability using two common, robust methods: the MTT (3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay and the CellTiter-Glo®
Luminescent Cell Viability Assay.

Mechanism of Action
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MAX-40279 functions as an ATP-competitive inhibitor of the FLT3 and FGFR kinase domains.
This inhibition blocks the phosphorylation of downstream signaling molecules, thereby
disrupting key pathways involved in cell proliferation, survival, and differentiation.[2] The dual-
targeting nature of MAX-40279 is designed to address the FGF/FGFR-mediated resistance
pathways that can emerge during treatment with FLT3-specific inhibitors.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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